Cas no 182422-50-0 (5-Hexenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (2S)-)

5-Hexenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (2S)-, is a chiral carboxylic acid derivative featuring a hexenoic acid backbone with an N-protected amino group at the α-position. The (2S)-configuration ensures stereochemical specificity, making it valuable for asymmetric synthesis and peptide modifications. The phenylmethoxycarbonyl (Cbz) protecting group enhances stability during reactions while allowing selective deprotection under mild conditions. The terminal alkene functionality offers versatility for further derivatization, such as cross-coupling or polymerization. This compound is particularly useful in medicinal chemistry and materials science, where precise control over molecular structure is critical. Its well-defined stereochemistry and functional group compatibility make it a reliable intermediate for complex organic transformations.
5-Hexenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (2S)- structure
182422-50-0 structure
Product Name:5-Hexenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (2S)-
CAS No:182422-50-0
MF:C14H17NO4
MW:263.289084196091
CID:1374457
PubChem ID:11311574
Update Time:2025-08-02

5-Hexenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 5-Hexenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (2S)-
    • SCHEMBL7691295
    • (2S)-2-{[(benzyloxy)carbonyl]amino}hex-5-enoic acid
    • (S)-2-(((Benzyloxy)carbonyl)amino)hex-5-enoic acid
    • EN300-6959239
    • 182422-50-0
    • Inchi: 1S/C14H17NO4/c1-2-3-9-12(13(16)17)15-14(18)19-10-11-7-5-4-6-8-11/h2,4-8,12H,1,3,9-10H2,(H,15,18)(H,16,17)/t12-/m0/s1
    • InChI Key: MKXMRDWNZNDNDE-LBPRGKRZSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CCC=C)=O

Computed Properties

  • Exact Mass: 263.11581
  • Monoisotopic Mass: 263.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.63

5-Hexenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (2S)- Pricemore >>

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Additional information on 5-Hexenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (2S)-

Exploring the Unique Properties and Applications of 5-Hexenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (2S)- (CAS No. 182422-50-0)

The compound 5-Hexenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (2S)- (CAS No. 182422-50-0) is a specialized chiral molecule that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This molecule, characterized by its hexenoic acid backbone and a phenylmethoxy carbonyl protecting group, serves as a versatile intermediate in the synthesis of complex bioactive compounds. Its unique structural features make it a valuable tool for researchers focusing on peptide synthesis, asymmetric catalysis, and drug discovery.

One of the most intriguing aspects of 5-Hexenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (2S)- is its chiral center, which plays a critical role in determining its reactivity and biological activity. The (2S)-configuration ensures that this compound can be used to produce enantiomerically pure products, a key requirement in the development of pharmaceuticals. Researchers often utilize this compound in the synthesis of amino acid derivatives, which are foundational building blocks for peptides and proteins. The presence of the hexenoic acid moiety also allows for further functionalization, enabling the creation of diverse molecular architectures.

In recent years, the demand for chiral intermediates like 5-Hexenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (2S)- has surged, driven by the growing emphasis on green chemistry and sustainable synthesis methods. This compound aligns well with these trends, as it can be employed in catalytic asymmetric reactions that minimize waste and improve efficiency. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) makes it a preferred choice for researchers working on therapeutic peptides and bioconjugates.

The applications of 5-Hexenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (2S)- extend beyond pharmaceuticals. It is also used in the development of advanced materials, such as polymers with tailored properties. The phenylmethoxy carbonyl group provides stability during synthesis, while the hexenoic acid segment offers opportunities for cross-linking and polymerization. This dual functionality makes the compound a valuable asset in materials science, particularly in the design of biodegradable polymers and smart coatings.

From a market perspective, the compound 5-Hexenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (2S)- is part of a broader category of fine chemicals that are essential for research and industrial applications. Its CAS No. 182422-50-0 serves as a unique identifier, ensuring precise sourcing and quality control. As the pharmaceutical and materials science industries continue to evolve, the demand for high-purity chiral building blocks like this one is expected to rise, driven by innovations in drug delivery systems and biomaterials.

In conclusion, 5-Hexenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (2S)- (CAS No. 182422-50-0) is a multifaceted compound with significant potential in both academic and industrial settings. Its unique structural features, combined with its versatility in synthesis, make it a cornerstone for advancements in pharmaceuticals, materials science, and green chemistry. Researchers and manufacturers alike can leverage its properties to develop innovative solutions that address some of the most pressing challenges in modern science.

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